Cas no 636992-54-6 (3-Amino-5-bromobenzofuran-2-carbonitrile)

• Product Name: 3-Amino-5-bromobenzofuran-2-carbonitrile
• CAS No: 636992-54-6
• MF: C₉H₅BrN₂O
• MW: 237.052800893784
• CID: 1090595
• PubChem ID: 11053667
• Update Time: 2025-10-29

3-Amino-5-bromobenzofuran-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromobenzofuran-2-carbonitrile
• 3-Amino-5-bromo-1-benzofuran-2-carbonitrile
• 3-AMino-5-broMo-2-cyano-benzofuran
• DTXSID60453513
• 636992-54-6
• SCHEMBL13102910

• MDL： MFCD16657642
• Inchi： 1S/C9H5BrN2O/c10-5-1-2-7-6(3-5)9(12)8(4-11)13-7/h1-3H,12H2
• InChI Key： SPXNLNOWESZBOL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=C(C#N)O2)N

Computed Properties

• Exact Mass: 235.95853g/mol
• Monoisotopic Mass: 235.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63Ų

Additional information on 3-Amino-5-bromobenzofuran-2-carbonitrile

Introduction to 3-Amino-5-bromobenzofuran-2-carbonitrile (CAS No. 636992-54-6)

3-Amino-5-bromobenzofuran-2-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 636992-54-6, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the benzofuran family, a class of heterocyclic aromatic compounds known for their diverse biological activities and utility in drug development. The presence of both amino and bromine substituents, along with a nitrile group, makes it a versatile building block for constructing more complex molecular architectures.

The structural features of 3-Amino-5-bromobenzofuran-2-carbonitrile contribute to its reactivity and make it a valuable precursor in synthetic chemistry. The amino group (-NH₂) can participate in various chemical reactions such as nucleophilic substitution, condensation, and coupling reactions, while the bromine atom (Br) serves as a handle for further functionalization via cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. The nitrile group (-CN) introduces polarity and can be converted into other functional groups, including amides or carboxylic acids, depending on the synthetic route.

In recent years, there has been growing interest in benzofuran derivatives due to their potential applications in medicinal chemistry. Specifically, 3-Amino-5-bromobenzofuran-2-carbonitrile has been explored as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting various enzymatic pathways involved in diseases such as cancer and inflammation. The benzofuran core is frequently found in natural products and pharmaceuticals, underscoring its importance as a pharmacophore.

One notable application of 3-Amino-5-bromobenzofuran-2-carbonitrile is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases like cancer. By modifying the structure of 3-Amino-5-bromobenzofuran-2-carbonitrile, chemists can generate derivatives that selectively inhibit specific kinases. For example, studies have shown that benzofuran-based compounds can disrupt the activity of tyrosine kinases, which are overactive in many cancer types. This has led to the development of several preclinical candidates that show promise in treating these conditions.

The bromine substituent on 3-Amino-5-bromobenzofuran-2-carbonitrile is particularly useful for introducing diversity into molecular libraries during high-throughput screening campaigns. By employing palladium-catalyzed cross-coupling reactions, researchers can attach various aryl or heteroaryl groups to the brominated benzofuran scaffold. This approach has been instrumental in identifying novel lead compounds with therapeutic potential. Additionally, the nitrile group provides a site for further functionalization, allowing chemists to fine-tune the properties of their molecules.

Advances in synthetic methodologies have further enhanced the utility of 3-Amino-5-bromobenzofuran-2-carbonitrile. For instance, transition-metal-catalyzed reactions have enabled more efficient and selective transformations compared to traditional methods. These improvements have not only accelerated the discovery process but also reduced costs associated with drug development. As a result, 3-Amino-5-bromobenzofuran-2-carbonitrile continues to be a preferred building block for medicinal chemists seeking to design new therapeutic agents.

Recent studies have also explored the pharmacokinetic properties of benzofuran derivatives derived from 3-Amino-5-bromobenzofuran-2-carbonitrile. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is critical for optimizing their efficacy and safety profiles. Computational modeling techniques have been employed to predict ADME properties early in the drug discovery process, allowing for rapid screening of candidate molecules. This has helped streamline the development pipeline and increase the likelihood of identifying compounds with favorable pharmacokinetic profiles.

The versatility of 3-Amino-5-bromobenzofuran-2-carbonitrile extends beyond its use in pharmaceuticals; it also finds applications in materials science and agrochemicals. For example, benzofuran-based compounds can be incorporated into polymers to enhance their thermal stability or mechanical properties. In agrochemicals, these derivatives serve as intermediates for synthesizing herbicides and pesticides that are effective against various pests while minimizing environmental impact.

In conclusion,3-Amino-5-bromobenzofuran-2-carbonitrile (CAS No. 636992-54-6) is a multifaceted compound with broad applications across multiple industries. Its unique structural features make it an invaluable intermediate for constructing complex molecules with potential therapeutic benefits. As research continues to uncover new synthetic strategies and applications,3-Amino-5-bromobenzofuran-2-carbonitrile will undoubtedly remain at the forefront of chemical innovation.